2-methoxy-N-[4-(morpholine-4-carbonyl)phenyl]benzamide

• IUPAC Name: 2-methoxy-N-[4-(morpholine-4-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C19H20N2O4/c1-24-17-5-3-2-4-16(17)18(22)20-15-8-6-14(7-9-15)19(23)21-10-12-25-13-11-21/h2-9H,10-13H2,1H3,(H,20,22)
• InChI Key: MIVDITLBWVLCAQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)C(=O)N3CCOCC3
• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.4 g/mol

Description

2-methoxy-N-[4-(morpholine-4-carbonyl)phenyl]benzamide is an organic compound belonging to the class of phenylmorpholines. This compound is characterized by the presence of a morpholine ring and a benzene ring linked through a carbon-nitrogen bond. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

The synthesis of 2-methoxy-N-[4-(morpholine-4-carbonyl)phenyl]benzamide typically involves the reaction of 2-hydroxy-3-methoxy-5-nitro-benzaldehyde with 2-morpholin-4-yl-phenylamine in an ethanol solution under reflux conditions . The resulting solution is then left to crystallize, yielding the desired compound. Industrial production methods may vary, but they generally follow similar synthetic routes with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

2-methoxy-N-[4-(morpholine-4-carbonyl)phenyl]benzamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: Nucleophilic substitution reactions are common, where nucleophiles replace specific functional groups in the compound.

Scientific Research Applications

2-methoxy-N-[4-(morpholine-4-carbonyl)phenyl]benzamide has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals

Mechanism of Action

The mechanism of action of 2-methoxy-N-[4-(morpholine-4-carbonyl)phenyl]benzamide involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target proteins or enzymes, thereby modulating their activity. This interaction can lead to various biological responses, such as inhibition of cell proliferation or induction of apoptosis in cancer cells .

Comparison with Similar Compounds

2-methoxy-N-[4-(morpholine-4-carbonyl)phenyl]benzamide can be compared with other similar compounds, such as:

2-methoxy-3-methyl-N-[4-(4-morpholinylmethyl)phenyl]benzamide: This compound has a similar structure but with a methyl group at the 3-position of the benzene ring.

2-methoxy-4-methylphenol:

The uniqueness of 2-methoxy-N-[4-(morpholine-4-carbonyl)phenyl]benzamide lies in its specific structural arrangement, which imparts distinct chemical and biological properties.